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Compound of Interest

Compound Name: EAD1

Cat. No.: B8069096

For Researchers, Scientists, and Drug Development Professionals
Introduction

This document provides a comprehensive guide for the preparation, storage, and handling of a
stock solution for the experimental compound EAD1. Adherence to these protocols is crucial
for ensuring the accuracy, reproducibility, and reliability of experimental results. The following
sections detail the physicochemical properties of EAD1, a step-by-step protocol for stock
solution preparation, and illustrative diagrams for a relevant signaling pathway and a general
experimental workflow.

1. EAD1.: Physicochemical Properties

A summary of the key quantitative data for EAD1 is presented in the table below. This
information is essential for accurate calculations and proper handling of the compound.
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Property

Value

Notes

Molecular Weight

450.5 g/mol

Use this value for all

concentration calculations.

White to off-white crystalline

Visually inspect the compound

Appearance id upon receipt to ensure it
soli
matches this description.
Refer to the Certificate of
Purity >99% (by HPLC) Analysis (CoA) for the exact

purity of your specific lot.

Solubility in DMSO

> 50 mg/mL (= 111 mM)

Dimethyl sulfoxide (DMSOQ) is
the recommended solvent for
creating a high-concentration

primary stock solution.

Solubility in Ethanol

> 10 mg/mL (= 22.2 mM)

Ethanol can be used as a
solvent for some applications,
but lower solubility may limit
the maximum stock

concentration.

Aqueous Solubility

< 0.1 mg/mL

EADL1 is poorly soluble in
aqueous solutions. Direct
dissolution in cell culture media
or aqueous buffers is not

recommended.

Storage of Solid
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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